Cas no 103426-87-5 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-)

• Product Name: 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
• CAS No: 103426-87-5
• MF: C₂₅H₄₅N₃O₅
• MW: 467.641907453537
• CID: 146468
• PubChem ID: 128382
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
• N(4)-hexadecyl-1-arabinofuranosylcytosine
• 1-(beta-D-arabinofuranosyl)-4-(hexadecylamino)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 1-beta-D-arabinofuranosyl-4-(hexadecylamino)-
• Nhac-hexadecyl
• NHAFC
• 103426-87-5
• n4-hexadecyl-1-beta-d-arabinofuranosylcytosine
• SCHEMBL8859629
• 4-(Hexadecylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
• CHEMBL3350476
• DTXSID60908376
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(hexadecylamino)pyrimidin-2-one

• Inchi： 1S/C25H45N3O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-26-21-16-18-28(25(32)27-21)24-23(31)22(30)20(19-29)33-24/h16,18,20,22-24,29-31H,2-15,17,19H2,1H3,(H,26,27,32)/t20-,22-,23+,24-/m1/s1
• InChI Key： GOWMBYUZXIZENX-CAUSLRQDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)NCCCCCCCCCCCCCCCC)=O)O)O

Computed Properties

• Exact Mass: 467.33600
• Monoisotopic Mass: 467.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 624.2°Cat760mmHg
• Flash Point: 331.3°C
• Refractive Index: 1.562
• PSA: 116.84000
• LogP: 3.81940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides